Cas no 1568159-78-3 ((1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol)

• Product Name: (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol
• CAS No: 1568159-78-3
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6087032
• PubChem ID: 83001338
• Update Time: 2025-07-18

(1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol
• EN300-1147392
• (1R)-2-amino-1-[3-(difluoromethoxy)phenyl]ethan-1-ol
• 1568159-78-3
• AKOS021321321

• Inchi： 1S/C9H11F2NO2/c10-9(11)14-7-3-1-2-6(4-7)8(13)5-12/h1-4,8-9,13H,5,12H2/t8-/m0/s1
• InChI Key： NKEMCDXOGFYLCQ-QMMMGPOBSA-N
• SMILES： FC(OC1=CC=CC(=C1)[C@H](CN)O)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol

Introduction to (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol (CAS No. 1568159-78-3)

(1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol, with the CAS number 1568159-78-3, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethoxy group and an amino alcohol moiety, which contribute to its potential biological activities and therapeutic applications.

The difluoromethoxy group in (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and electronic effects. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. The presence of this group can enhance the binding affinity of the compound to its target proteins, thereby improving its efficacy and selectivity.

The amino alcohol moiety in the structure of (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol provides additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. These interactions are essential for stabilizing the complex formed between the compound and its biological target, which is a key factor in drug design and development.

Recent studies have explored the potential applications of (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol in various therapeutic areas. One notable area of research is its use as a potential inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are enzymes that play a critical role in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The compound was found to effectively reduce the viability of cancer cells in vitro, suggesting its potential as a lead compound for further drug development.

Another area of interest is the use of (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that are involved in numerous physiological processes and are important targets for drug discovery. Research has shown that this compound can selectively modulate certain GPCRs, which could have implications for treating conditions such as pain, neurological disorders, and cardiovascular diseases.

The chiral nature of (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol is another important aspect that contributes to its biological activity. Chirality refers to the property of molecules that exist as non-superimposable mirror images, known as enantiomers. Enantiomers can exhibit different pharmacological properties, with one enantiomer being more active or having fewer side effects than the other. The (1R) configuration of this compound has been shown to be more potent and selective compared to its (1S) counterpart.

The synthesis of (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol involves several steps, including the introduction of the difluoromethoxy group and the amino alcohol moiety. Advanced synthetic methods have been developed to efficiently produce this compound with high enantiopurity. These methods often involve asymmetric synthesis techniques, such as catalytic asymmetric reactions or chiral auxiliary-mediated approaches, which ensure that the desired enantiomer is obtained with high yield and purity.

In addition to its potential therapeutic applications, (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol has also been studied for its use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for constructing more complex molecules with diverse biological activities. This versatility has led to its use in combinatorial chemistry approaches, where it can be combined with other functional groups to generate libraries of compounds for high-throughput screening.

The safety profile of (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol is an important consideration for its development as a pharmaceutical agent. Preclinical studies have evaluated its toxicity, pharmacokinetics, and metabolic stability. These studies have shown that the compound exhibits favorable safety margins and good oral bioavailability, which are essential properties for a successful drug candidate.

In conclusion, (1R)-2-amino-1-3-(difluoromethoxy)phenylethan-1-ol (CAS No. 1568159-78-3) is a promising chiral compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the difluoromethoxy group and amino alcohol moiety, contribute to its potential biological activities and therapeutic applications. Ongoing research continues to explore its use as an inhibitor of specific enzymes, modulator of GPCRs, and building block in organic synthesis. The favorable safety profile and synthetic accessibility of this compound make it an attractive candidate for further development in drug discovery programs.